Cas no 1511044-59-9 (6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 1511044-59-9
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• CID: 5252533
• Update Time: 2025-07-19

6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid
• 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid

• Inchi： 1S/C7H8F3NO3/c8-7(9,10)5-3(6(13)14)1-2-4(12)11-5/h3,5H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： FGQBXFXHUWERLX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CCC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid

Research Briefing on 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 1511044-59-9)

6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 1511044-59-9) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its potential applications in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

The trifluoromethyl group in 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid enhances the metabolic stability and lipophilicity of the compound, making it a valuable scaffold for drug design. Researchers have utilized this compound in the synthesis of novel γ-aminobutyric acid (GABA) analogs and other central nervous system (CNS) targeting agents. Its unique structural features allow for interactions with various biological targets, including enzymes and receptors involved in neurological and inflammatory pathways.

Recent advancements in synthetic methodologies have enabled the efficient production of 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound in the development of selective inhibitors of dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapy. The study highlighted the compound's ability to improve pharmacokinetic properties and reduce off-target effects compared to existing DPP-4 inhibitors.

Another notable application of 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid is in the field of proteolysis-targeting chimeras (PROTACs). A 2022 study in ACS Chemical Biology reported the incorporation of this compound into PROTAC molecules designed to degrade oncogenic proteins. The trifluoromethyl group was found to enhance the binding affinity and selectivity of the PROTACs, leading to improved therapeutic efficacy in preclinical models of cancer.

In addition to its pharmacological applications, 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid has been investigated for its potential in agrochemical research. Its structural motifs are being explored for the development of new herbicides and fungicides with improved environmental profiles. The compound's stability under various environmental conditions makes it a promising candidate for sustainable agrochemical solutions.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 6-Oxo-2-(trifluoromethyl)piperidine-3-carboxylic acid derivatives. Researchers are actively working on improving synthetic routes to enhance yield and purity while reducing production costs. Future studies are expected to focus on expanding the compound's utility in drug discovery and other chemical industries, leveraging its unique properties for innovative applications.